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N,N/'-((1,1/'-Biphenyl)-4,4/'-diylbis(2-oxo-2,1-ethanediyl))bis(N,N-dimethyl-1,3-dioxane-2-methanami N,N/'-((1,1/'-Biphenyl)-4,4/'-diylbis(2-oxo-2,1-ethanediyl))bis(N,N-dimethyl-1,3-dioxane-2-methanami
Brand Name: Vulcanchem
CAS No.: 123489-69-0
VCID: VC0048036
InChI: InChI=1S/C30H42N2O6.2BrH/c1-31(2,21-29-35-15-5-16-36-29)19-27(33)25-11-7-23(8-12-25)24-9-13-26(14-10-24)28(34)20-32(3,4)22-30-37-17-6-18-38-30;;/h7-14,29-30H,5-6,15-22H2,1-4H3;2*1H/q+2;;/p-2
SMILES: C[N+](C)(CC1OCCCO1)CC(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)C[N+](C)(C)CC4OCCCO4.[Br-].[Br-]
Molecular Formula: C30H42Br2N2O6
Molecular Weight: 686.5 g/mol

N,N/'-((1,1/'-Biphenyl)-4,4/'-diylbis(2-oxo-2,1-ethanediyl))bis(N,N-dimethyl-1,3-dioxane-2-methanami

CAS No.: 123489-69-0

Main Products

VCID: VC0048036

Molecular Formula: C30H42Br2N2O6

Molecular Weight: 686.5 g/mol

N,N/'-((1,1/'-Biphenyl)-4,4/'-diylbis(2-oxo-2,1-ethanediyl))bis(N,N-dimethyl-1,3-dioxane-2-methanami - 123489-69-0

CAS No. 123489-69-0
Product Name N,N/'-((1,1/'-Biphenyl)-4,4/'-diylbis(2-oxo-2,1-ethanediyl))bis(N,N-dimethyl-1,3-dioxane-2-methanami
Molecular Formula C30H42Br2N2O6
Molecular Weight 686.5 g/mol
IUPAC Name 1,3-dioxan-2-ylmethyl-[2-[4-[4-[2-[1,3-dioxan-2-ylmethyl(dimethyl)azaniumyl]acetyl]phenyl]phenyl]-2-oxoethyl]-dimethylazanium;dibromide
Standard InChI InChI=1S/C30H42N2O6.2BrH/c1-31(2,21-29-35-15-5-16-36-29)19-27(33)25-11-7-23(8-12-25)24-9-13-26(14-10-24)28(34)20-32(3,4)22-30-37-17-6-18-38-30;;/h7-14,29-30H,5-6,15-22H2,1-4H3;2*1H/q+2;;/p-2
Standard InChIKey POHVXWMJYSDFEE-UHFFFAOYSA-L
SMILES C[N+](C)(CC1OCCCO1)CC(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)C[N+](C)(C)CC4OCCCO4.[Br-].[Br-]
Canonical SMILES C[N+](C)(CC1OCCCO1)CC(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)C[N+](C)(C)CC4OCCCO4.[Br-].[Br-]
Synonyms N,N/'-((1,1/'-Biphenyl)-4,4/'-diylbis(2-oxo-2,1-ethanediyl))bis(N,N-dimethyl-1,3-dioxane-2-methanaminium, dibromide
PubChem Compound 3078971
Last Modified Nov 11 2021
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